Cas no 62691-05-8 (12-Methyl tetradecanoic acid methyl ester)
62691-05-8 structure
Product Name:12-Methyl tetradecanoic acid methyl ester
CAS No:62691-05-8
MF:C16H32O2
MW:256.424085617065
CID:2035116
PubChem ID:23618376
Update Time:2025-04-21
12-Methyl tetradecanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 12-Methyl tetradecanoic acid methyl ester
- 12-methyl-tetradecanoic acid methyl ester
- 12-Methyl-tetradecansaeure-methylester
- 12-Methyltetradecansaeure-methylester
- 12-Methyltetradecansaeuremethylester
- 3-Methyl-tetradecansaeure-methylester
- methyl 12-methyltetradecanoate
- (S)-12-Methyltetradecanoic acid methyl ester
- DB-344906
- (S)-12-METHYLMETHY TETRADECANOIC ESTER
- 62691-05-8
- DTXSID201016014
-
- Inchi： 1S/C16H32O2/c1-4-15(2)13-11-9-7-5-6-8-10-12-14-16(17)18-3/h15H,4-14H2,1-3H3
- InChI Key： BJIUDNXPLSJWKE-UHFFFAOYSA-N
- SMILES： CCC(CCCCCCCCCCC(OC)=O)C
Computed Properties
- Exact Mass: 256.24
- Monoisotopic Mass: 256.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 6.6
12-Methyl tetradecanoic acid methyl ester Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
62691-05-8 (12-Methyl tetradecanoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
